Cas no 113835-92-0 (N-Desmethyl Olopatadine)

• Product Name: N-Desmethyl Olopatadine
• CAS No: 113835-92-0
• MF: C₂₀H₂₁NO₃
• MW: 323.385645627975
• CID: 1058093
• PubChem ID: 14127209
• Update Time: 2025-04-20

N-Desmethyl Olopatadine Chemical and Physical Properties

Names and Identifiers

• N-Desmethylolopatadine
• 2-[(11Z)-11-[3-(methylamino)propylidene]-6H-benzo[c][1]benzoxepin-2-yl]acetic acid
• Olopatadine N-Desmethyl
• N-Mono-deMethyl-KW-4679 (M1)
• (11Z)-6,11-Dihydro-11-[3-(MethylaMino)propylidene]dibenz[b,e]oxepin-2-acetic Acid
• UNII-B32K679JBG
• 113835-92-0
• N-Monodemethylolopatadine
• Q27274294
• Olopatadine metabolite(m1)
• SCHEMBL5060740
• NS00116644
• DTXSID90556304
• Dibenz(b,E)oxepin-2-acetic acid, 6,11-dihydro-11-(3-(methylamino)propylidene)-, (11Z)-
• B32K679JBG
• CHEBI:190829
• {(11Z)-11-[3-(Methylamino)propylidene]-6,11-dihydrodibenzo[b,e]oxepin-2-yl}acetic acid
• Dibenz[b,e]oxepin-2-acetic acid, 6,11-dihydro-11-[3-(methylamino)propylidene]-, (11Z)-; Dibenz[b,e]oxepin-2-acetic acid, 6,11-dihydro-11-[3-(methylamino)propylidene]-, (Z)-; (11Z)-6,11-Dihydro-11-[3-(methylamino)propylidene]dibenz[b,e]oxepin-2-acetic acid; N-Desmethylolopatadine
• N-Desmethyl Olopatadine
• J-003033
• Olopatadine (m1)

• Inchi： 1S/C20H21NO3/c1-21-10-4-7-17-16-6-3-2-5-15(16)13-24-19-9-8-14(11-18(17)19)12-20(22)23/h2-3,5-9,11,21H,4,10,12-13H2,1H3,(H,22,23)/b17-7-
• InChI Key： VQMJUHOJPCPUAM-IDUWFGFVSA-N
• SMILES： O1CC2C=CC=CC=2/C(=C/CCNC)/C2C=C(CC(=O)O)C=CC1=2

Computed Properties

• Exact Mass: 323.15200
• Monoisotopic Mass: 323.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• PSA: 58.56000
• LogP: 3.63820